Cas no 944386-47-4 (D-4-Hydroxyphenyl-D4-alanine)

• Product Name: D-4-Hydroxyphenyl-D4-alanine
• CAS No: 944386-47-4
• MF: C₉H₁₁NO₃
• MW: 185.21318936348
• CID: 1066179
• PubChem ID: 124202884
• Update Time: 2024-10-25

D-4-Hydroxyphenyl-D4-alanine Chemical and Physical Properties

Names and Identifiers

• D-4-Hydroxyphenyl-d4-alanine
• D97981
• D-Tyrosine-d4
• MS-22996
• HY-Y0444S1
• 944386-47-4
• CS-0437417
• D-Tyrosine-(phenyl-d4), 99 atom % D, 97% (CP)
• (2R)-2-amino-3-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)propanoic acid
• D-4-Hydroxyphenyl-D4-alanine

• Inchi： 1S/C9H11NO3/c1-6(9(12)13)10-7-2-4-8(11)5-3-7/h2-6,10-11H,1H3,(H,12,13)/t6-/m0/s1/i2D,3D,4D,5D
• InChI Key： FVRDKRIKSPRTLV-VZEWPEFQSA-N
• SMILES： OC([C@H](C)NC1C([2H])=C([2H])C(=C([2H])C=1[2H])O)=O

Computed Properties

• Exact Mass: 185.099000197 g/mol
• Monoisotopic Mass: 185.099000197 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.21
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives